Cas no 69753-67-9 (Acetamide, 2-(acetylamino)-N-(phenylmethyl)-)
69753-67-9 structure
Product Name:Acetamide, 2-(acetylamino)-N-(phenylmethyl)-
CAS No:69753-67-9
MF:C11H14N2O2
MW:206.241062641144
CID:391394
PubChem ID:9837153
Update Time:2025-04-19
Acetamide, 2-(acetylamino)-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-(acetylamino)-N-(phenylmethyl)-
- 2-acetamido-N-benzylacetamide
- DTXSID30431560
- SCHEMBL7529131
- 69753-67-9
- AKOS008572249
- acetamido-N-benzylacetamide
- CHEMBL153559
-
- Inchi: 1S/C11H14N2O2/c1-9(14)12-8-11(15)13-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,12,14)(H,13,15)
- InChI Key: CNQKVUAAUDONQT-UHFFFAOYSA-N
- SMILES: O=C(CNC(C)=O)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 206.10562
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Acetamide, 2-(acetylamino)-N-(phenylmethyl)- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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